Cas no 854445-04-8 ((3-Methylcyclohexyl)methanethiol)

• Product Name: (3-Methylcyclohexyl)methanethiol
• CAS No: 854445-04-8
• MF: C₈H₁₆S
• MW: 144.277641296387
• CID: 5717764
• PubChem ID: 79883175
• Update Time: 2025-06-09

(3-Methylcyclohexyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-1289238
• (3-METHYLCYCLOHEXYL)METHANETHIOL
• AKOS018442312
• 854445-04-8
• (3-Methylcyclohexyl)methanethiol

• Inchi： 1S/C8H16S/c1-7-3-2-4-8(5-7)6-9/h7-9H,2-6H2,1H3
• InChI Key： GODHBHZBEPNAIA-UHFFFAOYSA-N
• SMILES： SCC1CCCC(C)C1

Computed Properties

• Exact Mass: 144.09727168g/mol
• Monoisotopic Mass: 144.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on (3-Methylcyclohexyl)methanethiol

Introduction to (3-Methylcyclohexyl)methanethiol (CAS No. 854445-04-8)

(3-Methylcyclohexyl)methanethiol, with the CAS number 854445-04-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that span from biochemical studies to the development of novel therapeutic agents. The molecular formula of this compound is C₉H₁₇S, reflecting its composition of nine carbon atoms, seventeen hydrogen atoms, and one sulfur atom.

The significance of (3-Methylcyclohexyl)methanethiol in contemporary research is underscored by its structural features, which include a cyclohexane ring substituted with a methyl group and a methanethiol side chain. This configuration not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. In recent years, there has been a growing interest in understanding how such structural motifs can be leveraged to develop compounds with specific biological activities.

One of the most compelling aspects of (3-Methylcyclohexyl)methanethiol is its potential role in biochemical pathways and its interaction with various enzymes and receptors. Studies have begun to explore how the sulfur-containing moiety can influence the compound's reactivity and its ability to modulate biological processes. The methanethiol group, in particular, has been identified as a key player in several enzymatic reactions, suggesting that derivatives of this compound could have therapeutic implications.

Recent research has highlighted the importance of sulfur-containing compounds in drug discovery. Sulfur atoms are known for their ability to participate in various chemical reactions, including oxidation and reduction processes, which are crucial for many biological functions. The presence of a sulfur atom in (3-Methylcyclohexyl)methanethiol not only enhances its chemical versatility but also makes it a valuable candidate for further investigation.

In the realm of pharmaceutical development, the structural complexity of (3-Methylcyclohexyl)methanethiol presents both challenges and opportunities. The cyclohexane ring provides a stable backbone, while the methyl and methanethiol groups introduce functional sites that can be modified to enhance bioactivity. This balance between stability and reactivity makes it an attractive scaffold for designing molecules that can interact selectively with biological targets.

The synthesis of (3-Methylcyclohexyl)methanethiol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological testing. Techniques such as Grignard reactions, nucleophilic substitutions, and cyclizations have been utilized to construct the desired molecular framework.

Evaluation of (3-Methylcyclohexyl)methanethiol's biological activity has begun to reveal promising results. Preclinical studies have demonstrated its potential in modulating enzyme activity and receptor binding. These findings suggest that derivatives of this compound could be developed into drugs targeting various diseases, including neurological disorders and inflammatory conditions.

The chemical properties of (3-Methylcyclohexyl)methanethiol, particularly its solubility and stability under different conditions, also play a critical role in determining its suitability for pharmaceutical applications. Researchers are exploring ways to optimize these properties through structural modifications, which could enhance drug delivery and efficacy.

The growing body of evidence supporting the utility of sulfur-containing compounds in medicine underscores the importance of further investigating (3-Methylcyclohexyl)methanethiol. As our understanding of its mechanisms of action continues to evolve, so too will our ability to harness its potential for therapeutic benefit. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible medical advancements.

In conclusion, (3-Methylcyclohexyl)methanethiol represents a fascinating compound with significant implications for both chemical research and pharmaceutical development. Its unique structure and functional properties make it a valuable candidate for further exploration. As research progresses, we can anticipate new insights into its applications and the development of novel therapeutic agents based on this promising scaffold.